Samarium(III) oxide

Specification

• CAS No.: 12060-58-1
• Molecular Formula: Sm2O3; O3Sm2
• Molecular Weight: 348.7 g/mol
• IUPAC Name: oxygen(2-);samarium(3+)
• Standard InChI: InChI=1S/3O.2Sm/q3*-2;2*+3
• Standard InChI Key: FKTOIHSPIPYAPE-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[Sm+3].[Sm+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Sm+3].[Sm+3]

Introduction

Basic Properties and Characteristics

Samarium(III) oxide, also known as samarium sesquioxide, is a yellow to off-white crystalline compound with notable stability and specific physical characteristics. It forms readily on the surface of samarium metal under humid conditions or when exposed to temperatures exceeding 150°C in dry air, creating a layer that spalls off the metal surface similar to rust formation on iron. The compound exhibits distinctive properties that make it suitable for various technical applications.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Samarium(III) oxide:

Property	Value
Chemical Formula	Sm₂O₃
Molar Mass	348.72 g/mol
Appearance	Yellow-white crystals/powder
Density	8.347 g/cm³ at 25°C
Melting Point	2,335°C (4,235°F; 2,608 K)
CAS Number	12060-58-1
Solubility in Water	Insoluble
pH Value (slurry)	8.0 (10 g/l, H₂O, 25°C)
Bulk Density	850 kg/m³

Samarium(III) oxide is thermally stable with an exceptionally high melting point of 2,335°C, making it suitable for high-temperature applications. It appears as yellow to off-white crystals or powder, with its exact color ranging from light yellow to beige depending on purity and particle size.

Preparation Methods

There are several established methods for the preparation of Samarium(III) oxide, each with particular advantages depending on the intended application and required purity level.

Thermal Decomposition

One of the primary methods for preparing Samarium(III) oxide is through the thermal decomposition of various samarium compounds:

• From samarium(III) carbonate:

  • Sm₂(CO₃)₃ → Sm₂O₃ + 3CO₂

• Similar decomposition reactions can be performed with samarium(III) hydroxide, nitrate, oxalate, or sulfate to yield the oxide product.

Direct Oxidation of Metallic Samarium

Another effective preparation method involves the controlled oxidation of elemental samarium:

• 4Sm + 3O₂ → 2Sm₂O₃

This reaction occurs when samarium metal is burned in air or oxygen at temperatures above 150°C. The process must be carefully controlled to ensure complete oxidation and product purity.

Chemical Reactions

Samarium(III) oxide participates in several characteristic chemical reactions that are important for its applications and for the preparation of other samarium compounds.

Acid Dissolution

Samarium(III) oxide readily dissolves in mineral acids to form the corresponding samarium salts:

• Sm₂O₃ + 6HCl → 2SmCl₃ + 3H₂O

This reaction is fundamental for preparing various samarium salts, including the hexahydrate form of samarium chloride, which can be further processed to obtain anhydrous SmCl₃.

Reduction Reactions

The oxide can be reduced to metallic samarium through heating with appropriate reducing agents:

• Reduction using hydrogen or carbon monoxide at elevated temperatures yields metallic samarium.

Applications

Samarium(III) oxide has numerous applications across multiple fields, leveraging its unique physical and chemical properties.

Optical Applications

Samarium(III) oxide is extensively used in glass manufacturing for:

• Absorption of infrared radiation in specialized optical glasses

• Production of optical coatings for wear protection and decorative purposes

• Display technologies that require specific optical properties

The compound's ability to selectively absorb certain wavelengths makes it particularly valuable in these optical applications.

Nuclear Applications

In nuclear technology, Samarium(III) oxide serves critical functions:

• As a neutron absorber in control rods for nuclear power reactors

• This application takes advantage of samarium's high neutron absorption cross-section, allowing effective regulation of nuclear reactions

Catalytic Applications

Samarium(III) oxide demonstrates significant catalytic activity in several reactions:

• Catalyzes the dehydration and dehydrogenation of primary and secondary alcohols to aldehydes or ketones

• Serves as a component in catalysts for the oxidative coupling of methane when supported on MgO and doped with lithium

Electronic and Energy Applications

Research has demonstrated promising results for Samarium(III) oxide in various electronic and energy storage applications:

• Modification of Li[Li₀.₂Mn₀.₅₆Ni₀.₁₆Co₀.₀₈]O₂ cathode materials for lithium-ion batteries to improve performance

• Component in Ni–Sm₂O₃ cermet anodes for intermediate-temperature solid oxide fuel cells

• Utilization in thermoelectric devices for energy conversion applications

Biomedical Applications

Recent research has expanded the application scope of Samarium(III) oxide into biomedical fields, revealing promising properties for healthcare applications.

Antimicrobial Properties

Samarium(III) oxide has demonstrated antimicrobial activity:

• Functions as an antibacterial agent against various bacterial species, including E. coli

• Can be incorporated into biomedical materials to provide antimicrobial protection

Wound Healing Applications

Emerging research explores the use of Samarium(III) oxide in advanced wound dressing materials:

• When combined with cellulose acetate (CA) and magnesium oxide (MgO), it creates scaffolds with potential for accelerated wound healing

• The composite materials show promising cell viability and biocompatibility

• The porous structure (1.5–5 µm pore diameters) of these scaffolds promotes cell attachment and growth

Bone Substitute Materials

Samarium(III) oxide shows promise as a component in bone substitute materials:

• Can be incorporated into biomaterials designed for bone tissue engineering applications

• The presence of Sm₂O₃ may enhance the biological performance of these materials

Recent Research Developments

The scientific community continues to explore new applications and properties of Samarium(III) oxide, with several promising research directions emerging in recent years.

Nanoparticle Applications

Samarium(III) oxide nanoparticles are being investigated for specialized applications:

• Synthesis of spherical nanoparticles with average sizes around 50 nm through thermal decomposition methods

• Applications in solar cells, biological sensors, and pH sensing systems

• Enhanced functionality when incorporated into composite materials

Carbon Nanotube Integration

Recent research has explored the filling of carbon nanotubes with anhydrous samarium compounds derived from Samarium(III) oxide:

• Development of protocols for synthesizing anhydrous samarium(III) chloride from Samarium(III) oxide

• Successful encapsulation of SmCl₃ in carbon nanotubes while maintaining its hexagonal P63/m structure

• This approach opens possibilities for creating novel nanostructured materials with unique properties